Sodium percarbonate
Overview
Description
Sodium percarbonate, also known as sodium carbonate peroxide, is a chemical substance with the formula Na2H3CO6 . It is an adduct of sodium carbonate (“soda ash” or “washing soda”) and hydrogen peroxide, whose formula is more properly written as 2 Na2CO3 · 3 H2O2 . It is a colorless, crystalline, hygroscopic, and water-soluble solid . It contains 32.5% by weight of hydrogen peroxide .
Synthesis Analysis
Sodium percarbonate is produced industrially by crystallization of a solution of sodium carbonate and hydrogen peroxide, with proper control of the pH and concentrations . This is also a convenient laboratory method . Alternatively, dry sodium carbonate may be treated directly with concentrated hydrogen peroxide solution .
Molecular Structure Analysis
At room temperature, solid sodium percarbonate has the orthorhombic crystal structure, with the Cmca crystallographic space group . The structure changes to Pbca as the crystals are cooled below about -30°C .
Chemical Reactions Analysis
Sodium percarbonate naturally decomposes, very slowly, to form sodium carbonate and hydrogen peroxide . The decomposition proceeds according to the reaction below :
Physical And Chemical Properties Analysis
Sodium percarbonate is a white, granular or powdered solid oxidizer . It is soluble in water . Its chemical formula is Na2CO3 · 1.5 H2O2 and it has a molar mass of 156.982 g/mol . It is non-flammable .
Scientific Research Applications
Degradation of Amoxicillin Antibiotic in Wastewaters
Sodium percarbonate is used as an alternative oxidizing agent for the degradation of amoxicillin antibiotic in wastewaters . It’s an interesting source of hydrogen peroxide (H2O2) and has been studied for its effectiveness in different processes such as UV–Vis, UV–Vis/H2O2, SPC, and photo-Fenton . The study found that sodium percarbonate can achieve up to 83% of organic carbon removal in 60 minutes .
Aging Behavior of Polyvinyl Chloride Microplastics
Sodium percarbonate is used in the UV-activated sodium percarbonate system (UV/SPC) to study the aging behavior of polyvinyl chloride microplastics (PVC MPs) . After 35 hours of UV/SPC treatment, it exhibited effective dechlorination with a Cl− release of 100.62 ± 13.17 mg/L . This treatment resulted in the fragmentation and release of fragments from the PVC MPs, thereby contributing to their further aging and dechlorination .
Environmentally Friendly Bleaching Agent
Sodium percarbonate is used as an environmentally friendly bleaching agent . It’s a safer alternative to traditional bleaching agents due to its non-toxic and biodegradable properties .
Laboratory Source of Anhydrous Hydrogen Peroxide
Sodium percarbonate is used as a laboratory source of anhydrous hydrogen peroxide . It’s a convenient and safe source of hydrogen peroxide, especially for experiments that require anhydrous conditions .
Preparation of Optically Active 4-Hydroxy-2-Isoxazolines
Sodium percarbonate is utilized for the preparation of optically active 4-hydroxy-2-isoxazolines . These compounds are important in the field of organic chemistry due to their potential applications in the synthesis of natural products and pharmaceuticals .
Industrial Production
Sodium percarbonate is produced industrially by crystallization of a solution of sodium carbonate and hydrogen peroxide . This method is also convenient for laboratory-scale production .
Mechanism of Action
Target of Action
Sodium percarbonate, chemically known as 2Na₂CO₃•3H₂O₂, is an adduct formed by the reaction of sodium carbonate and hydrogen peroxide . The primary targets of sodium percarbonate are organic and inorganic compounds that can be oxidized .
Mode of Action
Sodium percarbonate acts as an oxidizing agent and bleaching agent due to its ability to release hydrogen peroxide when dissolved in water . The key chemical reactions involved are:
- Dissociation in water:
- Oxidation reactions: The released hydrogen peroxide (H₂O₂) undergoes various oxidation reactions, such as oxidation of organic compounds, leading to bleaching and decolorization . It can also oxidize inorganic compounds, e.g., Fe (II) → Fe (III), leading to disinfection .
- Decomposition: H₂O₂ can decompose into water and oxygen, especially in the presence of catalysts or at high temperatures .
2Na2CO3⋅3H2O2+3H2O→2Na2CO3+3H2O22Na_2CO_3·3H_2O_2 + 3H_2O → 2Na_2CO_3 + 3H_2O_22Na2CO3⋅3H2O2+3H2O→2Na2CO3+3H2O2
Biochemical Pathways
The biochemical pathways affected by sodium percarbonate primarily involve the oxidation of organic and inorganic compounds . For example, it can oxidize tertiary nitrogen compounds to N-oxides in the presence of various rhenium-based catalysts under mild reaction conditions .
Pharmacokinetics
It’s worth noting that sodium percarbonate is a solid source of hydrogen peroxide, and it is water-soluble . When dissolved in water, it decomposes to release hydrogen peroxide and sodium carbonate .
Result of Action
The result of sodium percarbonate’s action is the oxidation and bleaching of target compounds . It effectively brightens colors and removes stains . In the case of inorganic compounds, it can lead to disinfection . Furthermore, it can be used in the preparation of peroxyacids from acid chlorides, and even from the acids themselves .
Action Environment
Sodium percarbonate is stable as a solid and has improved stability through additives, coatings, and controlled manufacturing processes . It is environmentally friendly and breaks down into water, oxygen, and washing soda, making it safe for septic tanks and good for water treatment compatibility . It helps with improving indoor air quality and even reduces packaging waste . Its action can be influenced by environmental factors such as ph and temperature .
Future Directions
properties
IUPAC Name |
tetrasodium;hydrogen peroxide;dicarbonate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2CH2O3.4Na.3H2O2/c2*2-1(3)4;;;;;3*1-2/h2*(H2,2,3,4);;;;;3*1-2H/q;;4*+1;;;/p-4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSLRPWGRFCKNIZ-UHFFFAOYSA-J | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)([O-])[O-].C(=O)([O-])[O-].OO.OO.OO.[Na+].[Na+].[Na+].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H6Na4O12, 2Na2CO3.3H2O2 | |
Record name | SODIUM PERCARBONATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/4514 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | SODIUM PERCARBONATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1744 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3029736 | |
Record name | Carbonic acid disodium salt, compd. with hydrogen peroxide (H2O2) (2:3) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3029736 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
314.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Sodium percarbonate appears as a colorless, crystalline solid. Denser than water. May combust in contact with organic materials. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals., Colorless solid; [CAMEO] White solid; [ICSC], WHITE CRYSTALLINE POWDER. | |
Record name | SODIUM PERCARBONATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/4514 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Sodium percarbonate | |
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URL | https://haz-map.com/Agents/19057 | |
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Record name | SODIUM PERCARBONATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1744 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Solubility |
Solubility in water, g/100ml at 20 °C: 14 (good) | |
Record name | SODIUM PERCARBONATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1744 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Density |
2.1 g/cm³ | |
Record name | SODIUM PERCARBONATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1744 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Vapor Pressure |
Vapor pressure, Pa at 25 °C: (negligible) | |
Record name | SODIUM PERCARBONATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1744 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Mechanism of Action |
Sodium carbonate peroxyhydrate is transformed into hydrogen peroxide and sodium carbonate in the presence of water. The hydrogen peroxide oxidizes the critical cellular components of the target organism and thus kills them. | |
Record name | Sodium percarbonate | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/8161 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
Sodium percarbonate | |
Color/Form |
White granular powder | |
CAS RN |
15630-89-4 | |
Record name | SODIUM PERCARBONATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/4514 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Sodium carbonate peroxide | |
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Record name | Carbonic acid disodium salt, compd. with hydrogen peroxide (H2O2) (2:3) | |
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Record name | Disodium carbonate, compound with hydrogen peroxide (2:3) | |
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Record name | SODIUM PERCARBONATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Z7G82NV92P | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Record name | Sodium percarbonate | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/8161 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | SODIUM PERCARBONATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1744 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Melting Point |
No melting point; decomposes at >50 °C | |
Record name | SODIUM PERCARBONATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1744 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
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Retrosynthesis Analysis
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Feasible Synthetic Routes
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